Cas no 372951-21-8 (5-Chloro-3-methoxy-pyridine-2-carbonitrile)

5-Chloro-3-methoxy-pyridine-2-carbonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, methoxy, and cyano functional groups. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chloro and cyano groups enhance electrophilic properties, facilitating further functionalization, while the methoxy group contributes to steric and electronic modulation. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound's stability under standard conditions and high purity make it suitable for precision applications in drug discovery and material science. It is typically handled under inert atmospheres to preserve integrity.
5-Chloro-3-methoxy-pyridine-2-carbonitrile structure
372951-21-8 structure
Product Name:5-Chloro-3-methoxy-pyridine-2-carbonitrile
CAS No:372951-21-8
MF:C7H5ClN2O
MW:168.5804002285
MDL:MFCD18415527
CID:1095523
PubChem ID:73554909
Update Time:2025-05-26

5-Chloro-3-methoxy-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methoxypicolinonitrile
    • 5-chloro-2-cyano-3-methoxypyridine
    • 5-Chloro-3-methoxy-pyridine-2-carbonitrile
    • 5-chloro-3-methoxypyridine-2-carbonitrile
    • MJHZFAJEXKQYBT-UHFFFAOYSA-N
    • SB13153
    • FCH1191348
    • AX8287884
    • 2-Pyridinecarbonitrile, 5-chloro-3-methoxy-
    • DB-332895
    • SY099078
    • 372951-21-8
    • SCHEMBL15900434
    • CS-0050529
    • MFCD18415527
    • AS-52622
    • AKOS022190256
    • XPA95121
    • P15418
    • MDL: MFCD18415527
    • Inchi: 1S/C7H5ClN2O/c1-11-7-2-5(8)4-10-6(7)3-9/h2,4H,1H3
    • InChI Key: MJHZFAJEXKQYBT-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C#N)C(=C1)OC

Computed Properties

  • Exact Mass: 168.0090405g/mol
  • Monoisotopic Mass: 168.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.9
  • XLogP3: 1.5

5-Chloro-3-methoxy-pyridine-2-carbonitrile Pricemore >>

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5-Chloro-3-methoxy-pyridine-2-carbonitrile Related Literature

Additional information on 5-Chloro-3-methoxy-pyridine-2-carbonitrile

Recent Advances in the Study of 5-Chloro-3-methoxy-pyridine-2-carbonitrile (CAS: 372951-21-8)

5-Chloro-3-methoxy-pyridine-2-carbonitrile (CAS: 372951-21-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 5-Chloro-3-methoxy-pyridine-2-carbonitrile is its application in the synthesis of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop potent and selective kinase inhibitors, demonstrating its importance in medicinal chemistry. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors targeting specific kinases, with 5-Chloro-3-methoxy-pyridine-2-carbonitrile serving as a crucial intermediate.

In addition to its role in kinase inhibitor development, 5-Chloro-3-methoxy-pyridine-2-carbonitrile has also been investigated for its antimicrobial properties. A study conducted by a team of researchers at a leading pharmaceutical institute revealed that derivatives of this compound exhibit significant activity against a range of bacterial and fungal pathogens. The study highlighted the compound's potential as a scaffold for the design of new antimicrobial agents, particularly in the face of rising antibiotic resistance. The findings were published in the European Journal of Medicinal Chemistry, underscoring the compound's relevance in addressing global health challenges.

Another area of research involving 5-Chloro-3-methoxy-pyridine-2-carbonitrile is its use in the development of agrochemicals. The compound's unique chemical structure makes it a valuable precursor for the synthesis of pesticides and herbicides. Recent studies have explored its efficacy in controlling crop diseases and pests, with promising results. For example, a research team reported the synthesis of a new class of pyridine-based herbicides using 5-Chloro-3-methoxy-pyridine-2-carbonitrile as a key intermediate, demonstrating its potential to contribute to sustainable agriculture.

The synthetic pathways for 5-Chloro-3-methoxy-pyridine-2-carbonitrile have also been a subject of recent investigation. Researchers have developed more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and minimizing waste. A study published in Organic Process Research & Development detailed a novel catalytic approach that significantly improves the yield and purity of the compound, making it more accessible for industrial applications. These advancements in synthetic methodology are expected to facilitate the broader use of 5-Chloro-3-methoxy-pyridine-2-carbonitrile in various fields.

In conclusion, 5-Chloro-3-methoxy-pyridine-2-carbonitrile (CAS: 372951-21-8) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its demonstrated biological activities, positions it as a valuable tool in drug discovery and agrochemical development. The latest studies underscore its potential to address pressing challenges in healthcare and agriculture, while advancements in synthetic methods promise to enhance its accessibility and utility. Future research is likely to further explore its applications, paving the way for innovative therapeutic and agricultural solutions.

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